Cas no 2248374-85-6 (Methyl 3-fluoro-4-formylpyridine-2-carboxylate)

• Product Name: Methyl 3-fluoro-4-formylpyridine-2-carboxylate
• CAS No: 2248374-85-6
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5462782
• Update Time: 2025-06-14

Methyl 3-fluoro-4-formylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-formylpyridine-2-carboxylate
• Z3444457729
• 2-Pyridinecarboxylic acid, 3-fluoro-4-formyl-, methyl ester
• Methyl 3-fluoro-4-formylpicolinate

• Inchi： 1S/C8H6FNO3/c1-13-8(12)7-6(9)5(4-11)2-3-10-7/h2-4H,1H3
• InChI Key： QVSHRLIJMMVLDB-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 183.03317122 g/mol
• Monoisotopic Mass: 183.03317122 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.14
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3

Additional information on Methyl 3-fluoro-4-formylpyridine-2-carboxylate

Recent Advances in the Application of Methyl 3-fluoro-4-formylpyridine-2-carboxylate (CAS: 2248374-85-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-fluoro-4-formylpyridine-2-carboxylate (CAS: 2248374-85-6) has emerged as a key building block in medicinal chemistry and drug discovery due to its versatile reactivity and unique structural features. Recent studies have highlighted its potential as a precursor for the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antiviral agents. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient use of Methyl 3-fluoro-4-formylpyridine-2-carboxylate as a starting material for the synthesis of novel pyridine-based kinase inhibitors. The compound's reactive aldehyde group at the 4-position and ester functionality at the 2-position allowed for straightforward derivatization, enabling the rapid generation of diverse compound libraries. The fluorine substitution at the 3-position was found to significantly influence the binding affinity of the resulting inhibitors to their target kinases, particularly those in the tyrosine kinase family.

Another significant application was reported in ACS Chemical Biology, where Methyl 3-fluoro-4-formylpyridine-2-carboxylate served as a crucial intermediate in the development of covalent inhibitors targeting SARS-CoV-2 main protease. The formyl group was strategically employed for Schiff base formation with catalytic cysteine residues, while the fluorine atom enhanced membrane permeability and metabolic stability of the final drug candidates. This dual functionality makes the compound particularly valuable for antiviral drug discovery programs.

Recent synthetic methodology developments have expanded the utility of this building block. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction that utilizes Methyl 3-fluoro-4-formylpyridine-2-carboxylate as a coupling partner for the construction of complex heterocyclic systems. The reaction proceeds with excellent regioselectivity at the 4-position, allowing for the efficient incorporation of the pyridine core into more elaborate molecular architectures.

From a pharmacological perspective, the fluorinated pyridine scaffold derived from this compound has shown improved pharmacokinetic properties compared to non-fluorinated analogs. Studies have demonstrated enhanced blood-brain barrier penetration and reduced susceptibility to oxidative metabolism, making derivatives of Methyl 3-fluoro-4-formylpyridine-2-carboxylate particularly attractive for CNS-targeted therapeutics. Several clinical candidates featuring this structural motif are currently in Phase I/II trials for neurological disorders.

In conclusion, Methyl 3-fluoro-4-formylpyridine-2-carboxylate (CAS: 2248374-85-6) continues to prove its value as a versatile building block in medicinal chemistry. Its unique combination of reactive functional groups and fluorine substitution enables the development of novel bioactive compounds with improved drug-like properties. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we anticipate even broader applications of this compound in future drug discovery efforts.